Methyl 3-({[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[3-(2-hydroxyethoxy)thiolan-3-yl]methylsulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C16H23NO7S2/c1-22-13-4-3-12(15(19)23-2)9-14(13)26(20,21)17-10-16(24-7-6-18)5-8-25-11-16/h3-4,9,17-18H,5-8,10-11H2,1-2H3
• InChI Key: OEMYCJGFKKYDJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC2(CCSC2)OCCO
• Molecular Formula: C16H23NO7S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 2320537-29-7

Description

Methyl 3-({[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}sulfamoyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C16H23NO7S2 and its molecular weight is 405.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

Research on compounds with similar structural motifs to methyl 3-(N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)sulfamoyl)-4-methoxybenzoate often focuses on their synthesis, chemical reactivity, and potential as intermediates in organic synthesis. For instance, studies have explored the synthesis of complex molecules through reactions involving methoxybenzoate derivatives and thiophene-containing compounds, highlighting their utility in constructing heterocyclic compounds and other organic frameworks (Stoodley & Wilkins, 1975; Maruta et al., 1998).

Medicinal Chemistry and Photodynamic Therapy

In medicinal chemistry, compounds featuring methoxybenzoate and thiophene groups have been investigated for their biological activities and potential therapeutic applications. For example, zinc phthalocyanines substituted with methoxybenzene sulfonamide groups have been studied for their high singlet oxygen quantum yield, indicating their potential use in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Environmental Science

In environmental science, the degradation of methoxylated aromatic compounds, including those related to methoxybenzoates, by microbial action in anoxic conditions has been a subject of study. These processes are crucial for understanding the biodegradation pathways of synthetic organic compounds in natural environments (Finster et al., 1990; Donnelly & Dagley, 1980).

Materials Science

In materials science, the design and synthesis of new compounds with specific structural features can lead to the development of novel materials with unique properties. For example, the rational design of spherical supramolecular dendrimers based on methyl 3,4,5-trishydroxybenzoate demonstrates how specific chemical entities can contribute to the creation of materials with novel liquid-crystalline phases (Balagurusamy et al., 1997).